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Compound of Interest

Compound Name: su4984

Cat. No.: B1684538

Essential Safety and Handling Guide for SU4984

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
SU4984, a potent protein tyrosine kinase inhibitor. Adherence to these procedures is essential
to ensure personnel safety and mitigate environmental impact. By providing comprehensive
guidance, we aim to be your preferred source for laboratory safety and chemical handling
information, building a foundation of trust that extends beyond the product itself.

Immediate Safety and Handling Information

SU4984 is a chemical compound that requires careful handling due to its potential health
hazards. The primary routes of exposure are inhalation, ingestion, and skin or eye contact. The
known hazards are outlined in the table below.

Quantitative Data Summary

Due to the specific nature of SU4984 as a research chemical, official Occupational Exposure
Limits (OELSs) from bodies like OSHA may not be established. Therefore, a conservative
approach based on control banding is recommended. Based on its acute oral toxicity and
classification as a potent compound, SU4984 falls into a category requiring stringent handling
controls to minimize exposure.
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Parameter Value/lRecommendation Citation

CAS Number 186610-89-9

H302: Harmful if
swallowedH410: Very toxic to

GHS Hazard Statements o ) ) [1]
aquatic life with long lasting

effects

) Category 3: 10-500 pg/m3
Occupational Exposure Band

Assigned based on potenc 2
(OEB) (Assig p y (2]

and limited toxicological data)

Recommended Personal )
) ) See details below [1]
Protective Equipment (PPE)

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is mandatory when handling SU4984 to prevent exposure.

Eye and Face Protection

o Safety Goggles: Chemical splash goggles with side-shields are required at all times.[1]

o Face Shield: A face shield should be worn in conjunction with goggles when there is a risk of
splashes or aerosol generation.

Skin Protection

¢ Gloves: Double gloving with nitrile gloves is recommended. Ensure gloves are rated for the
solvents being used. Regularly inspect gloves for any signs of degradation or puncture and
change them frequently.[3][4][5]

o Lab Coat: A dedicated lab coat, preferably a disposable or limited-use gown, must be worn.
This should be removed before leaving the designated work area.

o Impervious Clothing: For larger quantities or when there is a significant risk of splashing,
impervious clothing such as an apron or full-body suit should be utilized.[1]
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Respiratory Protection

o Ventilation: All work with solid or powdered SU4984 must be conducted in a certified
chemical fume hood or a ventilated balance enclosure to minimize inhalation exposure.[2]

o Respirator: If there is a potential for aerosolization outside of a primary engineering control, a
NIOSH-approved respirator (e.g., N95 or higher) should be worn.[6]

Operational Plan: Step-by-Step Guidance for
Handling SU4984

This section provides a detailed protocol for the preparation of a stock solution of SU4984, a
common procedure in a research setting.

Experimental Protocol: Preparation of a 10 mM SU4984
Stock Solution in DMSO

Objective: To safely prepare a 10 mM stock solution of SU4984 in dimethyl sulfoxide (DMSO)
for use in in vitro experiments.

Materials:

SuU4984 powder

Anhydrous DMSO

Sterile microcentrifuge tubes

Calibrated pipettes and sterile, filtered pipette tips

Vortex mixer

Analytical balance within a ventilated enclosure

Procedure:

e Preparation of the Work Area:
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o Ensure the chemical fume hood is certified and functioning correctly.
o Cover the work surface with absorbent, disposable bench paper.

o Assemble all necessary materials and equipment within the fume hood.

e Donning Personal Protective Equipment (PPE):
o Put on a disposable lab gown, safety goggles, and a face shield.
o Don two pairs of nitrile gloves.

» Weighing the SU4984 Powder:

o Tare a sterile microcentrifuge tube on the analytical balance inside the ventilated
enclosure.

o Carefully weigh the desired amount of SU4984 powder directly into the microcentrifuge
tube. For example, to prepare 1 mL of a 10 mM solution, weigh out 3.33 mg of SU4984
(Molecular Weight: 333.38 g/mol ).

o Record the exact weight.
e Dissolving the SU4984:

o Inside the fume hood, carefully add the appropriate volume of anhydrous DMSO to the
microcentrifuge tube containing the SU4984 powder.

o Cap the tube securely.

o Vortex the solution until the SU4984 is completely dissolved. Gentle warming in a water
bath may be required to aid dissolution.

» Aliquoting and Storage:

o Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes
to avoid repeated freeze-thaw cycles.
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o Clearly label each aliquot with the compound name, concentration, solvent, and date of
preparation.

o Store the aliquots at -20°C or -80°C for long-term stability, protected from light.[7]

o Decontamination and Waste Disposal:

o Wipe down all surfaces and equipment used with a suitable deactivating agent or 70%
ethanol.

o Dispose of all contaminated disposable items (e.g., pipette tips, microcentrifuge tubes,
bench paper, gloves) in a designated hazardous waste container.

o Remove outer gloves and dispose of them in the hazardous waste.
o Remove the lab gown, face shield, and inner gloves, disposing of them appropriately.
o Wash hands thoroughly with soap and water.

Disposal Plan

All waste generated from the handling of SU4984 must be treated as hazardous waste.

¢ Solid Waste: Contaminated disposables such as gloves, bench paper, and pipette tips
should be collected in a clearly labeled, sealed hazardous waste container.

o Liquid Waste: Unused solutions of SU4984 and contaminated solvents should be collected in
a designated, sealed hazardous waste container for liquid chemical waste. Do not pour
SU4984 solutions down the drain, as it is very toxic to aquatic life.[1]

o Disposal: All hazardous waste must be disposed of through your institution's environmental
health and safety office, following all local, state, and federal regulations.

Safe Handling Workflow Diagram

The following diagram illustrates the key steps and decision points for the safe handling of
SuU4984.
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Start: Handling SU4984

1. Risk Assessment
- Review SDS
- Understand Hazards

2. Select & Don PPE
- Double Nitrile Gloves
- Safety Goggles & Face Shield
- Lab Coat/Gown

3. Prepare Work Area
- Certified Fume Hood
- Disposable Bench Cover

4. Weighing (Solid)
- Use Ventilated Enclosure
- Handle with Care

5. Solution Preparation
- Add Solvent in Fume Hood
- Vortex to Dissolve

6. Aliquot & Store
- Label Clearly
- Store at -20°C or -80°C

7. Decontamination
- Clean Work Surfaces
- Deactivate Equipment

8. Waste Disposal

- Segregate Solid & Liquid Waste

- Use Labeled Hazardous Waste Bins

End: Procedure Complete

Click to download full resolution via product page

Caption: Workflow for the safe handling of SU4984 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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